Cas no 149897-41-6 (4-Iodomethyl-piperidine-1-carboxylic acid benzyl ester)

• Product Name: 4-Iodomethyl-piperidine-1-carboxylic acid benzyl ester
• CAS No: 149897-41-6
• MF: C₁₄H₁₈INO₂
• MW: 359.202696323395
• CID: 1321605
• PubChem ID: 14675911
• Update Time: 2025-05-19

4-Iodomethyl-piperidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(iodomethyl)-, phenylmethyl ester
• 4-Iodomethyl-piperidine-1-carboxylic acid benzyl ester
• Benzyl 4-(iodomethyl)piperidine-1-carboxylate
• N-CBZ-4-iodomethylpiperidine
• N-Cbz-4-(iodomethyl)piperidine
• A1-00390
• Benzyl 4-(iodomethyl)piperidine-1-carboxylate;N-cbz-4-iodomethylpiperidine
• BS-21519
• 149897-41-6
• F79248
• EN300-7230597
• AM100272
• DTXSID40562910
• AKOS024464537
• CS-0210564
• 4-(Iodomethyl)piperidine-1-carboxylic acid benzyl ester
• LOWFFKJGPLDVQR-UHFFFAOYSA-N
• SCHEMBL4203844
• Benzyl4-(iodomethyl)piperidine-1-carboxylate
• A884221
• 4-Iodomethylpiperidine-1-carboxylic acid benzyl ester
• ZFA89741
• DB-321051
• BCP32455

• MDL： MFCD09953362
• Inchi： 1S/C14H18INO2/c15-10-12-6-8-16(9-7-12)14(17)18-11-13-4-2-1-3-5-13/h1-5,12H,6-11H2
• InChI Key： LOWFFKJGPLDVQR-UHFFFAOYSA-N
• SMILES： ICC1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 359.03784
• Monoisotopic Mass: 359.03823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 420.1±28.0 °C at 760 mmHg
• Flash Point: 207.9±24.0 °C
• PSA: 29.54
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Iodomethyl-piperidine-1-carboxylic acid benzyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 4-Iodomethyl-piperidine-1-carboxylic acid benzyl ester

4-Iodomethyl-piperidine-1-carboxylic acid benzyl ester: A Comprehensive Overview

The compound with CAS No. 149897-41-6, known as 4-Iodomethyl-piperidine-1-carboxylic acid benzyl ester, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The piperidine ring, a six-membered saturated heterocyclic amine, forms the core of this molecule, while the iodomethyl group and benzyl ester substituents contribute to its functional diversity.

Recent studies have highlighted the importance of 4-Iodomethyl-piperidine-1-carboxylic acid benzyl ester in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of antiviral and anticancer agents. The iodomethyl group, which is highly reactive, enables this compound to undergo various nucleophilic substitution reactions, making it a versatile building block in organic synthesis.

The benzyl ester moiety in this compound plays a crucial role in stabilizing the carboxylic acid group, enhancing its solubility and bioavailability. This feature makes it an attractive candidate for drug delivery systems. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining its high purity and stability.

In terms of pharmacological applications, 4-Iodomethyl-piperidine-1-carboxylic acid benzyl ester has shown promise in targeting specific enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its potential as an inhibitor of certain kinases, which are key players in cancer progression. The piperidine ring's flexibility allows for interactions with diverse biological targets, further expanding its therapeutic potential.

From a structural perspective, the compound's molecular weight is approximately 355 g/mol, with a melting point around 120°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various synthetic procedures. The presence of both hydrophilic and hydrophobic groups contributes to its amphiprotic nature, which is advantageous in drug design.

Recent research has also focused on the stereochemistry of 4-Iodomethyl-piperidine-1-carboxylic acid benzyl ester, particularly its enantiomeric forms. Stereoisomers have been shown to exhibit different biological activities, underscoring the importance of chirality in drug discovery. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its three-dimensional structure and confirm its stereochemical integrity.

In conclusion, 4-Iodomethyl-piperidine-1-carboxylic acid benzyl ester (CAS No. 149897-41-6) is a multifaceted compound with significant implications in organic synthesis and pharmacology. Its unique structure, reactivity, and bioavailability make it a valuable tool in contemporary research. As scientific advancements continue to unfold, this compound is expected to play an even more pivotal role in the development of innovative therapeutic agents.